Diphenethylphosphinylchloride

• CAS RN: 88501-44-4
• Molecular Formula: C16H18ClOP
• Molecular Weight: 292.74 g/mol
• IUPAC Name: 2-[chloro(2-phenylethyl)phosphoryl]ethylbenzene
• InChI: InChI=1S/C16H18ClOP/c17-19(18,13-11-15-7-3-1-4-8-15)14-12-16-9-5-2-6-10-16/h1-10H,11-14H2
• InChI Key: RZDCQRFRRMHMCY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCP(=O)(CCC2=CC=CC=C2)Cl

Description

Diphenethylphosphinylchloride is a useful research compound. Its molecular formula is C16H18ClOP and its molecular weight is 292.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Diphenethylphosphinic acid (1.67 g, 6.1 m mole) was dissolved in carbon tetrachloride (5 ml), and sulfuryl chloride (1.46 g, 10.8 m mole) was added thereto, and the mixture was heated while refluxing for 2 hours. It was confirmed that the starting material did not remain by tracement of the NMR spectrum. The solvent and excess sulfuryl chloride were distilled off under reduced pressure to obtain an oily diphenethylphosphinylchloride, which was supplied for the following reaction.